Cas no 1352409-13-2 ((2S)-2-amino-3,3-difluoropropan-1-ol)

• Product Name: (2S)-2-amino-3,3-difluoropropan-1-ol
• CAS No: 1352409-13-2
• MF: C₃H₇F₂NO
• MW: 111.090587854385
• CID: 5971134
• PubChem ID: 127264164
• Update Time: 2025-05-23

(2S)-2-amino-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-amino-3,3-difluoro-, (2S)-
• (S)-2-amino-3,3-difluoropropan-1-ol
• (2S)-2-amino-3,3-difluoropropan-1-ol
• SCHEMBL21401189
• MCLRDRPCZXKUTE-REOHCLBHSA-N
• C93220
• EN300-1928334
• 1352409-13-2

• Inchi： 1S/C3H7F2NO/c4-3(5)2(6)1-7/h2-3,7H,1,6H2/t2-/m0/s1
• InChI Key： MCLRDRPCZXKUTE-REOHCLBHSA-N
• SMILES： C(O)[C@H](N)C(F)F

Computed Properties

• Exact Mass: 111.04957017g/mol
• Monoisotopic Mass: 111.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 50.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-2-amino-3,3-difluoropropan-1-ol

Recent Advances in the Application of (2S)-2-amino-3,3-difluoropropan-1-ol (CAS: 1352409-13-2) in Chemical Biology and Pharmaceutical Research

The compound (2S)-2-amino-3,3-difluoropropan-1-ol (CAS: 1352409-13-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of (2S)-2-amino-3,3-difluoropropan-1-ol as a building block in the synthesis of novel bioactive molecules. Its difluorinated backbone provides enhanced metabolic stability and improved pharmacokinetic properties, making it an attractive candidate for the development of enzyme inhibitors and receptor modulators. Researchers have successfully incorporated this compound into various scaffolds, demonstrating its utility in the design of targeted therapeutics.

One of the most promising applications of (2S)-2-amino-3,3-difluoropropan-1-ol is in the field of antiviral drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of novel protease inhibitors with potent activity against SARS-CoV-2. The difluorinated moiety was found to significantly enhance binding affinity to the viral protease while maintaining favorable safety profiles in preclinical models.

In addition to its antiviral potential, (2S)-2-amino-3,3-difluoropropan-1-ol has shown promise in neurological applications. Recent research has explored its incorporation into GABA receptor modulators, with preliminary results indicating improved blood-brain barrier penetration compared to non-fluorinated analogs. These findings suggest potential applications in the treatment of anxiety disorders and epilepsy, although further clinical validation is required.

The synthetic accessibility of (2S)-2-amino-3,3-difluoropropan-1-ol has also been a focus of recent investigations. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route that significantly improves yield and reduces production costs. This advancement is particularly important for facilitating the transition from laboratory-scale research to industrial production of potential therapeutics incorporating this compound.

As research continues to uncover the full potential of (2S)-2-amino-3,3-difluoropropan-1-ol, its role in medicinal chemistry appears increasingly significant. The compound's unique combination of structural features and biological activity positions it as a valuable tool for drug discovery efforts targeting a wide range of diseases. Future studies are expected to further explore its applications in areas such as oncology, infectious diseases, and metabolic disorders.